Cas no 2172445-46-2 (4-methyl-1-benzofuran-7-carboxylic acid)

• Product Name: 4-methyl-1-benzofuran-7-carboxylic acid
• CAS No: 2172445-46-2
• MF: C₁₀H₈O₃
• MW: 176.168723106384
• CID: 6008207
• PubChem ID: 165836142
• Update Time: 2025-05-22

4-methyl-1-benzofuran-7-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-methyl-1-benzofuran-7-carboxylic acid
• EN300-1613983
• 2172445-46-2

• Inchi： 1S/C10H8O3/c1-6-2-3-8(10(11)12)9-7(6)4-5-13-9/h2-5H,1H3,(H,11,12)
• InChI Key： AWYKSZKTTANYSD-UHFFFAOYSA-N
• SMILES： O1C=CC2C(C)=CC=C(C(=O)O)C1=2

Computed Properties

• Exact Mass: 176.047344113g/mol
• Monoisotopic Mass: 176.047344113g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 50.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans

Additional information on 4-methyl-1-benzofuran-7-carboxylic acid

4-Methyl-1-Benzofuran-7-Carboxylic Acid: A Comprehensive Overview

4-Methyl-1-benzofuran-7-carboxylic acid, identified by the CAS number 2172445-46-2, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of benzofuran derivatives, which have been extensively studied for their diverse biological activities and potential applications in drug discovery. The structure of 4-methyl-1-benzofuran-7-carboxylic acid consists of a benzofuran ring system with a methyl group at the 4-position and a carboxylic acid group at the 7-position, making it a unique member within this chemical family.

The synthesis of 4-methyl-1-benzofuran-7-carboxylic acid has been reported in several studies, often involving multi-step reactions that include cyclization and functional group transformations. Recent advancements in synthetic methodologies have enabled more efficient and selective routes to this compound, which is crucial for its potential use in medicinal chemistry. Researchers have also explored the stereochemistry and regioselectivity of its synthesis, contributing to a deeper understanding of its structural properties.

In terms of biological activity, 4-methyl-1-benzofuran-7-carboxylic acid has shown promising results in various assays. For instance, studies have demonstrated its potential as an anti-inflammatory agent, with research indicating that it may inhibit key enzymes involved in inflammatory pathways. Additionally, this compound has exhibited antioxidant properties, suggesting its role in protecting cells from oxidative stress—a mechanism that could be exploited in the development of antiaging or neuroprotective therapies.

The pharmacokinetic profile of 4-methyl-1-benzofuran-7-carboxylic acid is another area of active investigation. Recent studies have evaluated its absorption, distribution, metabolism, and excretion (ADME) properties, providing insights into its suitability as a drug candidate. These findings are essential for optimizing its bioavailability and minimizing potential toxicity.

Beyond its pharmacological applications, 4-methyl-1-benzofuran-7-carboxylic acid has also been explored for its role in materials science. Its unique electronic properties make it a candidate for use in organic electronics or as a component in advanced materials with tailored functionalities.

In conclusion, 4-methyl-1-benzofuran-7-carboxylic acid, CAS No. 2172445-46-2, represents a versatile compound with multifaceted applications across various scientific domains. Ongoing research continues to uncover new insights into its structure-function relationships, synthesis methods, and biological activities, underscoring its importance as a valuable tool in modern chemistry and medicine.